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Compound of Interest

(2-Methoxy-4,6-
Compound Name: _ ) )
dimethylphenyl)boronic acid

Cat. No.: B151195

(2-Methoxy-4,6-dimethylphenyl)boronic acid (CAS No: 361543-99-9, Molecular Formula:
CoH13BO:s) is a valuable arylboronic acid derivative frequently employed in modern organic
synthesis. Its primary utility lies in palladium-catalyzed cross-coupling reactions, most notably
the Suzuki-Miyaura coupling, which is a cornerstone for the construction of complex biaryl
structures found in many pharmaceutical agents and advanced materials.[1] While boronic
acids are often regarded as having relatively low toxicity compared to other organometallic
reagents, this perception can lead to complacency.[2] A thorough understanding of the specific
hazards, handling protocols, and emergency procedures is paramount to ensure the safety of
laboratory personnel and the integrity of research outcomes. Recent studies have also
highlighted that some boronic acids and their precursors can exhibit mutagenic properties,
underscoring the need for cautious handling.[3][4]

This guide provides a comprehensive framework for the safe use of (2-Methoxy-4,6-
dimethylphenyl)boronic acid, moving from hazard identification and risk assessment to
detailed protocols for routine handling, storage, and emergency response.

Section 1: Hazard Identification and Risk
Assessment

While specific toxicological data for (2-Methoxy-4,6-dimethylphenyl)boronic acid is not
extensively published, a reliable hazard profile can be constructed by examining data from
structurally similar phenylboronic acids and the general class of these compounds. The primary
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hazards are associated with irritant properties upon direct contact or inhalation of the solid
powder.

GHS Hazard Classification (Based on Analogous
Compounds)

The Globally Harmonized System (GHS) classifications for closely related methoxyphenyl and
dimethylphenyl boronic acids consistently indicate the following hazards.[5][6][7][8][9][10]

Hazard Class Category GHS Code Hazard Statement
Skin Causes skin irritation.
) o Category 2 H315
Corrosion/Irritation [5][10]
Serious Eye Causes serious eye
o Category 2/2A H319 S
Damage/Irritation irritation.[5][10]
Specific Target Organ ]
- . May cause respiratory
Toxicity (Single Category 3 H335 T
irritation.[7][10]
Exposure)
o Harmful if swallowed.
Acute Toxicity, Oral Category 4 H302

[6]19]

Causality: The boron atom in boronic acids is a Lewis acid, capable of interacting with
biological nucleophiles. The irritant effects on the skin, eyes, and respiratory tract are likely due
to this reactivity and the acidic nature of the compound, leading to localized inflammation and
tissue damage upon contact.

Toxicological Profile

In general, boron-containing acids exhibit low acute toxicity.[11] However, the organic
substituent significantly influences the compound's biological activity. Skin exposure to boric
acid has, in some cases, proven fatal, and oral ingestion can lead to systemic effects.[12] While
many boronic acids are not considered genotoxic, some have shown mutagenic potential in
Ames assays, possibly through the generation of organic radicals.[3][4] Given the incomplete
toxicological profile for this specific reagent, it is prudent to treat it as a substance with potential
for both irritation and unknown long-term health effects.
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Section 2: Safe Handling and Engineering Controls

A multi-layered approach combining engineering controls, administrative procedures, and
personal protective equipment (PPE) is essential for mitigating the risks associated with
handling (2-Methoxy-4,6-dimethylphenyl)boronic acid.

Engineering Controls: The First Line of Defense

The primary engineering control is to minimize the generation and inhalation of airborne dust.

e Chemical Fume Hood: All manipulations of the solid compound, including weighing,
transferring, and adding to reaction vessels, must be performed inside a certified chemical
fume hood.[13][14] This ensures that any dust generated is immediately captured and
exhausted away from the operator's breathing zone.

o Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and removed.[5][15][16]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent dermal, ocular, and respiratory exposure.
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles or a
face shield worn over safety
glasses.[13][15][17]

Protects eyes from airborne
dust particles and accidental
splashes of solutions
containing the compound.
Standard safety glasses do not

provide an adequate seal.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile, Neoprene).[13]
[15][17]

Prevents direct skin contact,
which can cause irritation.[5]
Gloves should be inspected
before use and changed

immediately if contaminated.

Body Protection

A fully buttoned, flame-
resistant lab coat, long pants,
and closed-toe shoes.[13][18]

Protects skin on the arms and
body from accidental spills and
contact with contaminated

surfaces.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required if handling
the solid outside of a fume
hood.[13][15]

Minimizes the risk of inhaling
dust, which can cause
respiratory tract irritation.[7]
This should be a secondary
measure; primary reliance
should be on engineering

controls.

Standard Operating Procedure for Handling

Adherence to a strict, step-by-step protocol ensures that safety is integrated into the workflow.

e Preparation:

o Verify that a safety shower and eyewash station are readily accessible and unobstructed.

[13]

o Designate a specific work area within a chemical fume hood.
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o Ensure the work surface is clean and free of clutter.

o Assemble all necessary equipment (spatulas, weigh boats, glassware) before retrieving
the chemical.

e Donning PPE:

o Put on all required PPE as detailed in the table above before handling the chemical
container.

e Chemical Handling:

o

Keep the container of (2-Methoxy-4,6-dimethylphenyl)boronic acid tightly closed when
not in use to prevent moisture absorption and dust dispersal.[5][13]

o

When transferring the solid, use a spatula and gentle motions to avoid generating dust.
[13][15] Avoid pouring the dry powder directly.

o

If weighing, use an analytical balance inside the fume hood or a containment enclosure.

[¢]

Clean any spills on equipment or the work surface immediately.

e Post-Handling:

[e]

Securely close the primary container.

o

Decontaminate the work area and any used equipment.

[¢]

Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces.

o

Wash hands thoroughly with soap and water after handling is complete, even if gloves
were worn.[13]

Section 3: Storage and Chemical Compatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
interactions.
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o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
[5][14][19] Some suppliers recommend refrigeration (2-8°C) to ensure long-term stability.[10]
The storage area should be protected from moisture.

e Segregation: Chemical segregation is a critical safety principle.

o (2-Methoxy-4,6-dimethylphenyl)boronic acid should be stored away from incompatible
materials such as strong oxidizing agents and strong acids.[18][20][21]

o For inventory purposes, it can be classified with other organic or inorganic acids.[18][22] It
should be stored in a dedicated corrosives or acids cabinet if available.[18][20]

o Do not store directly on wooden shelves or paper shelf liners.[22][23]

Section 4: Emergency Response Protocols

A clear and practiced emergency plan is a self-validating system that ensures a correct and
swift response to accidental exposures or spills.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Inhalation: Move the affected person to fresh air immediately.[5][15][24] If breathing is difficult
or symptoms like coughing persist, seek medical attention.

o Skin Contact: Promptly remove all contaminated clothing.[25] Immediately wash the exposed
area thoroughly with soap and copious amounts of water for at least 15 minutes.[5][15][24]
Seek medical attention if irritation develops or persists.[5]

o Eye Contact: Immediately flush the eyes with plenty of clean, running water for at least 15
minutes, holding the eyelids open to ensure the entire surface is rinsed.[5][15][24] Remove
contact lenses if present and easy to do. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting.[15] If the person is conscious and alert, rinse their
mouth with water.[15][24] Seek immediate medical attention.[24][26]

Spill Response Protocol (Minor Laboratory Spill)
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This protocol applies to small spills (<100g) that can be safely managed by trained laboratory

personnel.

Alert & Isolate: Immediately alert others in the vicinity. Restrict access to the spill area.[27]

Ventilate: Ensure the spill area is well-ventilated, using the fume hood to draw vapors away.
[28][29]

Don PPE: Wear the full PPE ensemble described in Section 2.2, including respiratory
protection if necessary.[27][30]

Contain & Clean:

o For Solid Spills: Gently cover the spill with a damp paper towel to prevent dust from
becoming airborne.[27] Carefully sweep the material into a dustpan and place it into a
suitable container for hazardous waste.[15][29]

o For Spills in Solution: Create a dike around the spill using an inert absorbent material such
as vermiculite, sand, or a commercial spill pillow.[28][31] Work from the outside in, absorb
the liquid, and scoop the material into a container for hazardous waste.

Collect Waste: Place all contaminated materials (absorbent, paper towels, gloves) into a
heavy-duty plastic bag or a sealed container. Label it clearly as hazardous waste.[29]

Decontaminate: Clean the spill area thoroughly with soap and water.[27][30]

Report: Report the incident to the laboratory supervisor or Environmental Health & Safety
department, as per institutional policy.

Visual Workflow for Safe Handling

The following diagram illustrates the lifecycle of (2-Methoxy-4,6-dimethylphenyl)boronic acid

within the laboratory, highlighting key decision points and safety protocols.
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Workflow for (2-Methoxy-4,6-dimethylphenyl)boronic Acid
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Caption: Logical workflow for the safe management of (2-Methoxy-4,6-
dimethylphenyl)boronic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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